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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754 Get Quote

PS-1145 Dihydrochloride Technical Support
Center
Welcome to the technical support center for PS-1145 dihydrochloride. This resource is

designed for researchers, scientists, and drug development professionals, providing essential

information for the effective storage, handling, and use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store PS-1145 dihydrochloride upon receipt?

For long-term storage, PS-1145 dihydrochloride solid should be stored at -20°C, where it is

stable for at least four years.[1][2][3] For short-term storage of a few days to weeks, it can be

kept at 2-8°C.[4][5][6] Always store the compound in a dry, dark place and keep the container

tightly closed.[5][7]

Q2: What is the best solvent for reconstituting PS-1145 dihydrochloride?

The most common and recommended solvent is high-quality, anhydrous Dimethyl Sulfoxide

(DMSO).[1][2][4] It is also soluble in a 1:1 mixture of methanol and water with warming.[6][8]

Q3: I'm having trouble dissolving the compound. What should I do?
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If you experience solubility issues, gentle warming can help. Warming a DMSO solution to

approximately 60°C for a few minutes can aid dissolution.[6][8] It is critical to use fresh,

anhydrous DMSO, as absorbed moisture can significantly reduce solubility.[2] Vortexing or

sonication can also be applied to facilitate dissolution.

Q4: How should I store the reconstituted stock solution?

Stock solutions should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles.

[3] For optimal stability, store these aliquots at -80°C (stable for up to 2 years) or -20°C (stable

for up to 1 year).[3]

Q5: What personal protective equipment (PPE) should I use when handling PS-1145
dihydrochloride?

You should always wear appropriate PPE, including gloves, eye shields, and a dust mask (such

as a type N95) when handling the solid compound.[9] All handling of the powder should be

done in a chemical fume hood.[7]

Q6: What is the primary mechanism of action for PS-1145?

PS-1145 is a selective inhibitor of IκB kinase (IKK).[4][5] By inhibiting IKK, it blocks the

phosphorylation and subsequent degradation of IκBα, the natural inhibitor of Nuclear Factor-

kappa B (NF-κB).[5][8] This action prevents NF-κB from translocating to the nucleus, thereby

inhibiting the transcription of its target genes, which are often involved in inflammation and cell

survival.[4][5]
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Issue Possible Cause Recommended Solution

Precipitation in Stock Solution

Solvent has absorbed

moisture; solution is too

concentrated; improper

storage.

Use fresh, anhydrous DMSO.

[2] Warm the solution gently

while vortexing. Ensure the

storage temperature is

appropriate (-20°C or -80°C)

and that the vial is sealed

tightly.[3]

Inconsistent Experimental

Results

Repeated freeze-thaw cycles

of the stock solution; improper

dilution; compound

degradation.

Prepare single-use aliquots of

your stock solution to avoid

freeze-thaw damage.[3]

Always use a calibrated pipette

for dilutions. Prepare working

solutions fresh from the stock

for each experiment.

Low Potency or Lack of Effect

Incorrect concentration used;

compound has degraded;

cellular system is not

responsive.

Verify the final concentration in

your assay. Confirm the IC50

value (typically 88-100 nM) in

your specific cell line with a

dose-response experiment.[1]

Ensure the NF-κB pathway is

active in your experimental

model.

Cell Toxicity Observed

Solvent concentration is too

high; compound concentration

is too high.

Ensure the final concentration

of DMSO in your cell culture

medium is non-toxic (typically

<0.5%). Perform a dose-

response experiment to

determine the optimal, non-

toxic concentration of PS-1145

for your cells.
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The following table summarizes the key physical and chemical properties of PS-1145
dihydrochloride.

Property Value Source(s)

Molecular Formula C₁₇H₁₁ClN₄O · 2HCl [4][9]

Molecular Weight 395.67 g/mol [4][9][10]

Purity ≥98% (HPLC) [4][9]

Appearance Yellow solid [6][8]

Long-Term Storage (Solid) -20°C [1][2][5]

Short-Term Storage (Solid) +4°C [4][5]

Storage (Stock Solution)
-20°C (1 year) or -80°C (2

years)
[3]

Solubility in DMSO 5 mM to 64 mg/mL (198 mM) [2][4]

Solubility in Methanol:Water

(1:1)

≥5 mg/mL (with warming to

60°C)
[6][8]

IKK IC₅₀ ~88-100 nM [1][5]
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Caption: NF-κB signaling pathway inhibited by PS-1145.
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Caption: General workflow for cell-based assays using PS-1145.
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Caption: Troubleshooting logic for unexpected experimental results.
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Experimental Protocols
Protocol: IKK Kinase Activity Assay (In Vitro)
This protocol is adapted from methodologies described in the literature for assessing IKK

inhibition.[2]

Objective: To determine the IC₅₀ of PS-1145 on IKK complex activity.

Materials:

PS-1145 dihydrochloride stock solution (e.g., 10 mM in DMSO)

Active IKK complex (recombinant or immunoprecipitated from cell lysates)

Biotinylated IκBα peptide substrate

Kinase assay buffer

ATP solution

Phospho-specific antibody for IκBα (Ser32)

ELISA plates, reagents, and plate reader

Methodology:

Compound Dilution: Prepare a serial dilution of PS-1145 in kinase assay buffer. Include a

DMSO-only vehicle control.

Pre-incubation: In an appropriate reaction vessel, add the active IKK complex. Add the

diluted PS-1145 or vehicle control to the complex. Pre-incubate for 60 minutes at 25°C to

allow the inhibitor to bind to the kinase.[2]

Kinase Reaction Initiation: Start the kinase reaction by adding a mixture of the biotinylated

IκBα peptide substrate and ATP.

Incubation: Allow the reaction to proceed for a specified time (e.g., 30-60 minutes) at 30°C.
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Reaction Termination: Stop the reaction by adding EDTA or by spotting the reaction mixture

onto a membrane that binds the peptide.

Detection: Detect the amount of phosphorylated substrate using an ELISA-based format.[2]

This typically involves capturing the biotinylated peptide on a streptavidin-coated plate,

followed by incubation with a phospho-specific primary antibody and a horseradish

peroxidase (HRP)-conjugated secondary antibody.

Data Analysis: Measure the signal (e.g., absorbance or luminescence). Plot the percentage

of inhibition against the logarithm of the PS-1145 concentration. Fit the data to a four-

parameter logistic equation to calculate the IC₅₀ value.

Protocol: NF-κB Reporter Assay in Cultured Cells
This protocol outlines the steps to measure the effect of PS-1145 on NF-κB transcriptional

activity in a cell-based assay.

Objective: To quantify the inhibition of agonist-induced NF-κB activity by PS-1145.

Materials:

Cells stably or transiently transfected with an NF-κB luciferase reporter construct.

PS-1145 dihydrochloride stock solution (e.g., 10 mM in DMSO).

Cell culture medium and supplements.

Agonist to stimulate NF-κB (e.g., TNF-α, IL-1β).

Luciferase assay reagent.

Luminometer.

Methodology:

Cell Seeding: Plate the NF-κB reporter cells in a white, clear-bottom 96-well plate at a

predetermined density and allow them to attach overnight.
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Inhibitor Pre-treatment: The next day, remove the medium and add fresh medium containing

various concentrations of PS-1145 or a vehicle control (e.g., 0.1% DMSO). Incubate the cells

for 1-2 hours.

Stimulation: Add the NF-κB agonist (e.g., TNF-α at 10 ng/mL) to the wells. Include a non-

stimulated control group.

Incubation: Incubate the plate for an additional 6-8 hours to allow for reporter gene

expression.

Cell Lysis and Signal Detection: Remove the medium. Lyse the cells and measure luciferase

activity according to the manufacturer's protocol for your chosen luciferase assay system.

Data Analysis: Normalize the luciferase signal to a measure of cell viability (e.g., using a

CellTiter-Glo® assay or by normalizing to a co-transfected control reporter like Renilla

luciferase). Calculate the percentage of inhibition relative to the stimulated vehicle control.

Plot the results to determine the dose-dependent effect of PS-1145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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